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Compound of Interest

Compound Name: MK 410

Cat. No.: B1676619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-410 is a research compound identified as an analog of indomethacin, a well-known

nonsteroidal anti-inflammatory drug (NSAID). With the CAS number 40738-05-4 and a

molecular formula of C₂₁H₂₃NO₃S, MK-410 is investigated for its anti-inflammatory properties.

These application notes provide detailed protocols for the preparation of a stock solution of

MK-410, along with information on its mechanism of action, stability, and storage.

Physicochemical and Biological Properties
A comprehensive understanding of the physicochemical and biological properties of MK-410 is

essential for its effective use in research. The following table summarizes key information for

this compound.
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Property Value Source

CAS Number 40738-05-4 [1]

Molecular Formula C₂₁H₂₃NO₃S [1]

Molecular Weight 369.48 g/mol Calculated

IUPAC Name

2-(1-(4-(methylthio)benzoyl)-5-

methoxy-2-methyl-1H-indol-3-

yl)acetic acid

Inferred from analog structure

Biological Activity
Anti-inflammatory agent;

Indomethacin analog

Mechanism of Action
Likely Cyclooxygenase (COX)

inhibitor
Inferred from analog activity

Preparation of MK-410 Stock Solution
Accurate preparation of a stock solution is the first critical step for in vitro and in vivo

experiments. The following protocol outlines the recommended procedure for dissolving MK-

410.

Materials
MK-410 powder

Dimethyl sulfoxide (DMSO), anhydrous

100% Ethanol (200 proof), anhydrous

Sterile, polypropylene conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Recommended Solvents and Solubility
While specific quantitative solubility data for MK-410 is not widely published, based on the

properties of its parent compound, indomethacin, and other analogs, the following solvents are

recommended. It is crucial to perform a small-scale solubility test before preparing a large

volume of stock solution.

Solvent Anticipated Solubility Notes

DMSO High

Recommended as the primary

solvent for creating high-

concentration stock solutions.

Ethanol Moderate

Can be used as a co-solvent

or for applications where

DMSO is not suitable.

Aqueous Buffers (e.g., PBS) Low

MK-410 is expected to have

poor solubility in aqueous

solutions. Direct dissolution in

aqueous buffers is not

recommended.

Step-by-Step Protocol for a 10 mM DMSO Stock Solution
Equilibrate MK-410 to Room Temperature: Before opening, allow the vial of MK-410 powder

to equilibrate to room temperature for at least 20 minutes. This prevents the condensation of

moisture onto the compound.

Weigh the Compound: On a calibrated analytical balance, carefully weigh the desired

amount of MK-410 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.695 mg of MK-410.

Transfer to a Sterile Tube: Transfer the weighed powder into a sterile polypropylene conical

tube of an appropriate size.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.
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Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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